Cas no 38127-46-7 (1-Cyclohexene-1-carboxaldehyde, 2-chloro-4-methyl-)

• Product Name: 1-Cyclohexene-1-carboxaldehyde, 2-chloro-4-methyl-
• CAS No: 38127-46-7
• MF: C₈H₁₁ClO
• MW: 158.625341653824
• CID: 2951224
• Update Time: 2023-08-09

1-Cyclohexene-1-carboxaldehyde, 2-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-氯-4-甲基环己-1-烯-1-甲醛
• 1-Cyclohexene-1-carboxaldehyde, 2-chloro-4-methyl-
• 2-chloro-4-methylcyclohexene-1-carbaldehyde
• 2-chloro-4-methyl-cyclohex-1-enecarbaldehyde

• Inchi： 1S/C8H11ClO/c1-6-2-3-7(5-10)8(9)4-6/h5-6H,2-4H2,1H3
• InChI Key： SZHAYWZKRSIVNL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)CCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 90-91 ºC (9 Torr)
• Flash Point: 105.4±18.5 ºC,
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),